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Compound of Interest

Compound Name: Ifflaiamine

Cat. No.: B121446

Brisbane, Australia - Ifflaiamine, a furoquinoline alkaloid first isolated in 1963 from the wood of
the Australian tree Flindersia ifflaiana, remains a molecule of unknown therapeutic value
despite its long-standing discovery. A comprehensive review of publicly available scientific
literature and databases reveals a significant gap in the understanding of this natural product's
biological activity, with no specific therapeutic targets, mechanisms of action, or associated
signaling pathways currently identified.

Ifflaiamine, with the chemical formula C15H17NO2 and the systematic name (-)-3,9-Dihydro-
2,3,3,9-tetramethylfuro[2,3-b]quinoline-4(2H)-one, belongs to a class of alkaloids that have
been isolated from various species of the Flindersia genus. While research into other
compounds from this genus has revealed promising biological activities, such as antiplasmodial
properties in alkaloids from Flindersia pimenteliana, Ifflaiamine itself has not been the subject
of modern pharmacological investigation.

The original research, published in the Australian Journal of Chemistry in 1963, focused
primarily on the elucidation of its chemical structure. Since this initial discovery, there appears
to be no subsequent published research detailing any exploration of its potential therapeutic
applications. This lack of data prevents the scientific community from identifying any potential
value of Ifflaiamine in drug development.

The absence of quantitative biological data, such as binding affinities or inhibitory
concentrations (IC50), as well as the lack of defined experimental protocols for assessing its
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activity, means that a comprehensive technical guide on its therapeutic potential cannot be
constructed at this time.

Researchers in natural product chemistry and drug discovery may find Ifflaiamine to be an
intriguing candidate for future study. Its unique furoquinoline scaffold could present novel
biological activities. However, until such research is undertaken and published, the therapeutic
potential of Ifflaiamine will remain an unanswered question.

Further Research Required

To ascertain the therapeutic relevance of Ifflaiamine, a systematic investigation into its
biological effects is necessary. This would involve a range of in vitro and in vivo studies,
including:

» High-throughput screening: To identify any potential biological targets.

e Mechanism of action studies: To understand how Ifflaiamine exerts its effects at a molecular
level.

* In vivo efficacy studies: To determine its potential therapeutic effects in animal models of
disease.

Without such foundational research, any discussion of Ifflaiamine’s therapeutic targets would
be purely speculative. The scientific community awaits further investigation into this long-
forgotten natural product.

 To cite this document: BenchChem. [Ifflaiamine: An Obscure Natural Product with
Undetermined Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121446#potential-therapeutic-targets-of-ifflaiamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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